![molecular formula C18H18N2O3 B3847794 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide CAS No. 5375-42-8](/img/structure/B3847794.png)
2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide
Overview
Description
2-(Acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide, also known as ACPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of acrylamides, which have been extensively studied for their diverse biological activities. ACPA has been shown to exhibit promising results in various scientific research studies, which have led to its exploration as a potential drug candidate.
Mechanism of Action
The mechanism of action of 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide is not fully understood. However, it has been suggested that 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide may act by modulating the activity of the endocannabinoid system. The endocannabinoid system is a complex signaling system that is involved in various physiological processes, including pain sensation, mood regulation, and immune function. 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide has been shown to bind to the CB1 receptor, which is a key component of the endocannabinoid system. This binding may lead to the modulation of various signaling pathways, which ultimately results in the observed biological effects of 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide.
Biochemical and Physiological Effects:
2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide has been shown to exhibit various biochemical and physiological effects. In addition to its anti-inflammatory and analgesic activities, 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide has also been reported to exhibit anticonvulsant effects. In a study conducted by Gauson et al., 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide was found to exhibit potent anticonvulsant activity in a mouse model of epilepsy. The researchers reported that 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide was able to reduce the frequency and severity of seizures, suggesting that it may be a potential therapeutic agent for epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide in laboratory experiments is its high purity and yield. This allows for accurate and reproducible results, which are essential in scientific research. Additionally, 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide has been shown to exhibit potent biological activities at relatively low concentrations, which makes it a cost-effective compound for laboratory experiments.
One of the limitations of using 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide in laboratory experiments is its limited solubility in water. This may pose a challenge in experiments that require the use of aqueous solutions. Additionally, the mechanism of action of 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide is not fully understood, which may limit its use in certain research applications.
Future Directions
There are several future directions for the research on 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide. One potential area of research is the development of 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide-based drugs for the treatment of inflammatory disorders. Another area of research is the exploration of the potential anticonvulsant effects of 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide in humans. Additionally, further studies are needed to elucidate the mechanism of action of 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide and to identify potential drug targets for this compound.
Scientific Research Applications
2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. In a study conducted by Maione et al., 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide was found to exhibit potent anti-inflammatory effects in a mouse model of acute inflammation. The researchers also reported that 2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylacrylamide was able to reduce the production of pro-inflammatory cytokines, which are known to play a key role in the inflammatory response.
properties
IUPAC Name |
(Z)-2-acetamido-N-(3-methoxyphenyl)-3-phenylprop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-13(21)19-17(11-14-7-4-3-5-8-14)18(22)20-15-9-6-10-16(12-15)23-2/h3-12H,1-2H3,(H,19,21)(H,20,22)/b17-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUDURXBBELTJQK-BOPFTXTBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=CC1=CC=CC=C1)C(=O)NC2=CC(=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N/C(=C\C1=CC=CC=C1)/C(=O)NC2=CC(=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50416819 | |
Record name | ZINC04483128 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50416819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2Z)-2-(acetylamino)-N-(3-methoxyphenyl)-3-phenylprop-2-enamide | |
CAS RN |
5375-42-8 | |
Record name | ZINC04483128 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50416819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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